Cas no 71349-42-3 (18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione)

• Product Name: 18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione
• CAS No: 71349-42-3
• MF: C₁₄H₁₂O₄S₃
• MW: 340.437680244446
• CID: 1751637
• PubChem ID: 153202
• Update Time: 2025-04-21

18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione Chemical and Physical Properties

Names and Identifiers

• 18,19-dioxa-3,10,13-trithiatricyclo[13.2.1.1~5,8~]nonadeca-1(17),5,7,15-tetraene-9,14-dione
• 18,19-Dioxa-3,10,13-trithiatricyclo(13.2.1.1(5,8))nonadeca-5,7,15,17-tetraene-9,14-dione
• 71349-42-3
• DTXSID30221549

• Inchi： 1S/C14H12O4S3/c15-13-11-3-1-9(17-11)7-19-8-10-2-4-12(18-10)14(16)21-6-5-20-13/h1-4H,5-8H2
• InChI Key： OICLMBSNSPQLKT-UHFFFAOYSA-N
• SMILES： S1CC2=CC=C(C(=O)SCCSC(C3=CC=C(C1)O3)=O)O2

Computed Properties

• Exact Mass: 339.98986
• Monoisotopic Mass: 339.98977238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 60.42